1-(4-Fluoro-3-hydroxyphenyl)cyclohexane-1-carbonitrile

• IUPAC Name: 1-(4-fluoro-3-hydroxyphenyl)cyclohexane-1-carbonitrile
• InChI: InChI=1S/C13H14FNO/c14-11-5-4-10(8-12(11)16)13(9-15)6-2-1-3-7-13/h4-5,8,16H,1-3,6-7H2
• InChI Key: NMYAAAXJUXRHFS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)C2=CC(=C(C=C2)F)O
• Molecular Formula: C13H14FNO
• Molecular Weight: 219.25 g/mol
• CAS No.: 1881331-89-0

Description

“1-(4-Fluoro-3-hydroxyphenyl)cyclohexane-1-carbonitrile” is a chemical compound with the CAS Number: 1881331-89-0. It has a molecular weight of 219.26.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI Code: 1S/C13H14FNO/c14-11-5-4-10(8-12(11)16)13(9-15)6-2-1-3-7-13/h4-5,8,16H,1-3,6-7H2. This code provides a specific representation of the molecule’s structure, including the arrangement of its atoms and the bonds between them.

Scientific Research Applications

Chemical Synthesis and Industrial Applications

1-(4-Fluoro-3-hydroxyphenyl)cyclohexane-1-carbonitrile, due to its structural complexity, may have significant applications in chemical synthesis and industrial processes. Research has explored various chemical compounds with similar structures, focusing on their synthesis, properties, and industrial applications. For instance, studies on cyclohexane and its derivatives have delved into their oxidation processes to produce key intermediates like cyclohexanol and cyclohexanone, which are vital for the production of nylons and other polymers (Abutaleb & Ali, 2021). Another research avenue has been the exploration of liquid-liquid extraction techniques for extracting rare earth elements, a process that might be relevant for compounds like this compound in separation and purification contexts (Hidayah & Abidin, 2018).

Catalysis and Material Science

In material science and catalysis, compounds with cyclohexane frameworks are utilized for their unique properties. Mechanochemical synthesis has been employed to create carbon-fluorocarbon nanocomposition materials, showcasing the potential of integrating cyclohexane derivatives in advanced material applications (Mitkin, 2011). This indicates the potential for this compound in nanotechnology and material science, particularly in the development of new materials with tailored properties.

Environmental and Safety Considerations

Given the chemical nature of this compound, environmental and safety considerations are paramount. Research on similar compounds, such as 4-methylcyclohexanemethanol (MCHM), has focused on understanding their toxicity and impact on human health, which is crucial for managing risks associated with the handling and use of such chemicals (Paustenbach et al., 2015).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information about the potential hazards of the compound, as well as recommendations for handling, storage, and disposal.